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Compound of Interest

Compound Name: 1,10-Decanediol dimethacrylate

Cat. No.: B1580941 Get Quote

Essential Safety and Handling Guide for 1,10-
Decanediol Dimethacrylate
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides immediate, essential safety and logistical

information for handling 1,10-Decanediol dimethacrylate (CAS 6701-13-9), a hydrophobic,

long-chain diacrylate monomer. Adherence to these procedures is critical for minimizing risk

and ensuring safe operational and disposal practices.

Core Hazards: 1,10-Decanediol dimethacrylate is classified as a combustible irritant and a

potential skin sensitizer.[1] Like other acrylates, direct contact with the liquid monomer can

cause skin and eye irritation, and repeated exposure may lead to allergic skin reactions.[2][3]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is the primary defense against exposure. The following table

summarizes the recommended PPE for handling 1,10-Decanediol dimethacrylate.
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Protection Type Recommended Equipment Rationale

Eye and Face Protection
Chemical safety goggles with

side shields or a face shield.

Protects against splashes of

the liquid that can cause

serious eye irritation.[2]

Hand Protection
Nitrile gloves. Double gloving

is recommended.

Prevents skin contact, which

can cause irritation and

sensitization.[3][4]

Methacrylate monomers can

penetrate latex and vinyl

gloves quickly.[4]

Body Protection Laboratory coat.

Protects against incidental skin

contact and contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood.

Minimizes the inhalation of any

vapors or mists.[1][2]

Operational Plan: Handling and Storage
Engineering Controls:

Ventilation: Always handle 1,10-Decanediol dimethacrylate in a well-ventilated area. A

chemical fume hood is recommended to control exposure.[1][2]

Eyewash and Safety Shower: Ensure that an emergency eyewash station and safety shower

are readily accessible and have been recently tested.[2][5]

Handling Procedures:

Review the Safety Data Sheet (SDS) before use.

Don the appropriate PPE as outlined in the table above.

Avoid direct contact with the skin, eyes, and clothing.[5]
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Dispense the liquid carefully to avoid splashing.

Wash hands thoroughly after handling.[5]

Storage:

Store in a cool, dry, and dark place, away from direct sunlight and heat sources.[2] The

recommended storage temperature is between 2-8°C.[6]

Keep the container tightly closed to prevent contamination and potential polymerization.[6][7]

Store separately from incompatible materials such as strong oxidizing agents, acids, and

bases.[2]

Emergency Procedures
Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes while removing contaminated clothing.[8] Seek medical attention if irritation

persists.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting

the upper and lower eyelids occasionally.[5] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.[7]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[7][9]

Disposal Plan
The disposal of 1,10-Decanediol dimethacrylate must comply with all federal, state, and local

regulations.[8]

Waste Characterization: As a chemical waste generator, you are responsible for determining

if the waste is classified as hazardous.[8][9]
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Containerization: Collect waste in a suitable, properly sealed, and clearly labeled container.

The label should include "Hazardous Waste," the full chemical name, and the accumulation

start date.[9]

Segregation: Do not mix with other waste streams unless permitted by your institution's

hazardous waste management plan.[9]

Licensed Disposal: Arrange for the collection and disposal of the chemical waste through a

licensed hazardous waste disposal company.[9]
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Caption: A procedural workflow for the safe handling of 1,10-Decanediol dimethacrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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